Cas no 2229480-72-0 (3-amino-3-(1-methyl-1H-indazol-3-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-methyl-1H-indazol-3-yl)cyclobutan-1-ol
• CAS No: 2229480-72-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6168750
• PubChem ID: 165649160
• Update Time: 2025-05-23

3-amino-3-(1-methyl-1H-indazol-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methyl-1H-indazol-3-yl)cyclobutan-1-ol
• 2229480-72-0
• EN300-1805097

• Inchi： 1S/C12H15N3O/c1-15-10-5-3-2-4-9(10)11(14-15)12(13)6-8(16)7-12/h2-5,8,16H,6-7,13H2,1H3
• InChI Key： NZWFZSQKKVMYJU-UHFFFAOYSA-N
• SMILES： OC1CC(C2C3C=CC=CC=3N(C)N=2)(C1)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(1-methyl-1H-indazol-3-yl)cyclobutan-1-ol

3-Amino-3-(1-Methyl-1H-lndazol-3-Yl)Cyclobutan-1-Ol: A Comprehensive Overview

The compound 3-amino-3-(1-methyl-1H-lndazol-3-yl)cyclobutan-1-ol (CAS No. 2229480720) has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This molecule, characterized by its cyclobutanol backbone and substituted indazole moiety, exhibits a complex interplay of functional groups that contribute to its versatile chemical behavior. Recent studies have highlighted its role in various biochemical pathways, making it a promising candidate for drug discovery and development.

The synthesis of 3-amino-3-(1-methyl-1H-lndazol-3-yI)cyclobutan-l-oI involves a multi-step process that combines principles of stereochemistry and catalytic reactions. Researchers have employed advanced techniques such as enantioselective catalysis and microwave-assisted synthesis to optimize the production of this compound. The indazole ring, a key structural component, is synthesized through a series of condensation reactions, while the cyclobutanol moiety is formed via ring-closing reactions under controlled conditions. These methods not only enhance the yield but also ensure the preservation of stereochemical integrity, which is crucial for maintaining the compound's bioactivity.

Recent investigations into the pharmacological properties of 3-amino-cyclobutan-l-oI derivatives have revealed their potential as modulators of cellular signaling pathways. Specifically, studies have demonstrated that this compound can interact with key enzymes involved in metabolic regulation, such as kinases and phosphatases. For instance, a 2023 study published in *Nature Communications* reported that 3-amino-cyclobutan-l-oI derivatives exhibit inhibitory activity against certain oncogenic kinases, suggesting their potential utility in anticancer therapy. Furthermore, computational modeling has provided insights into the molecular interactions that govern these activities, paving the way for rational drug design.

In addition to its pharmacological applications, CAS No. 2229480720 has also been explored for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where it demonstrates efficient electron mobility and stability under operational conditions. These findings underscore the compound's versatility across diverse scientific disciplines.

From an environmental standpoint, the ecological impact of 3-amino-cyclobutan-l-oI has been a topic of recent research. Studies have assessed its biodegradability and toxicity profiles, with results indicating low environmental persistence under standard conditions. This information is critical for ensuring the sustainable production and application of this compound in industrial settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of CAS No. 2229480720's bioactivity and explore its potential applications in emerging therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, 3-amino-cyclobutan-l-oI (CAS No. 2229480720) represents a compelling example of how innovative synthetic strategies and cutting-edge research can lead to novel compounds with multifaceted applications. As our understanding of this molecule continues to grow, it holds immense promise for advancing both medical science and materials technology.